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Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nav1.8-IN-15

cat. No.: B15585714

Disclaimer: A specific Safety Data Sheet (SDS) for Nav1.8-IN-15 is not publicly available. The
following disposal procedures are based on general best practices for the disposal of
hazardous chemical waste in a laboratory setting. Researchers must consult their institution's
Environmental Health and Safety (EHS) department and the specific SDS for any chemical
before handling and disposal.

The proper disposal of research compounds like Nav1.8-IN-15 is critical for laboratory safety
and environmental protection. All unused, expired, or contaminated materials containing this
compound should be treated as hazardous chemical waste and disposed of according to
institutional and regulatory guidelines.[1]

Immediate Safety Protocols

Before beginning any disposal procedures, ensure all personnel are equipped with the
appropriate Personal Protective Equipment (PPE) to minimize exposure.

Eye Protection: Wear safety goggles with side shields.

e Hand Protection: Use chemical-resistant gloves. Inspect gloves before use and dispose of
them as contaminated waste after handling the compound.[2]

o Body Protection: A lab coat should be worn to prevent skin contact.

o Work Area: All handling and preparation for the disposal of Nav1.8-IN-15 should be
conducted in a certified chemical fume hood to minimize the risk of inhalation.[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15585714?utm_src=pdf-interest
https://www.benchchem.com/product/b15585714?utm_src=pdf-body
https://www.benchchem.com/product/b15585714?utm_src=pdf-body
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://www.benchchem.com/pdf/Safeguarding_Research_A_Step_by_Step_Guide_to_the_Proper_Disposal_of_PDE_9_Inhibitors.pdf
https://www.benchchem.com/product/b15585714?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Research_A_Step_by_Step_Guide_to_the_Proper_Disposal_of_PDE_9_Inhibitors.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Protocol

The disposal of Nav1.8-IN-15 must be managed as hazardous chemical waste.[3] Under no
circumstances should it be disposed of down the drain or in the regular trash.[3]

o Waste Identification and Classification: Treat all forms of Nav1.8-IN-15 (pure compound,
solutions, contaminated materials) as hazardous waste.[4] Laboratory chemical waste is
regulated by agencies such as the Environmental Protection Agency (EPA) and must be
managed in compliance with regulations like the Resource Conservation and Recovery Act
(RCRA).[1][5]

o Waste Segregation: To prevent dangerous chemical reactions, do not mix Nav1.8-IN-15
waste with other incompatible waste streams.[6][7] Store incompatible chemicals separately,
using physical barriers if necessary.[5]

e Waste Collection and Containerization:
o Collect all waste containing Nav1.8-IN-15 in a designated hazardous waste container.[3]

o The container must be made of a material compatible with the chemical, be in good
condition with no leaks or cracks, and have a secure, leak-proof lid.[2][6]

o Keep the waste container closed except when adding waste.[6]
e Labeling:
o Clearly label the hazardous waste container with the words "Hazardous Waste".[6][8]

o The label must include the full chemical name ("Nav1.8-IN-15"), concentration, and the
date the waste was first added to the container.[2][8] Chemical abbreviations are not
acceptable.[6]

o Storage:

o Store the hazardous waste container in a designated and well-ventilated satellite
accumulation area within the laboratory.[2]

o Use secondary containment for all liquid hazardous waste to prevent spills.[6]
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o Disposal of Contaminated Labware and Empty Containers:

o Solid Waste: Dispose of contaminated disposable labware such as pipette tips, gloves,
and vials in the designated hazardous waste container for solid waste.[2]

o Empty Containers: An empty container that held Nav1.8-IN-15 must be triple-rinsed with a
suitable solvent.[4] The rinsate from the first rinse must be collected and disposed of as
hazardous waste.[3] For highly toxic chemicals, the first three rinses should be collected
as hazardous waste.[3] After triple-rinsing and air-drying, deface the original label and
dispose of the container as regular solid waste or according to your institution's guidelines.

[3]4]

» Arrange for Pickup: Once the waste container is full, or as per your institution's policy, submit
a waste collection request to your institution's EHS office.[3] Do not allow hazardous waste
to accumulate in the laboratory for extended periods.[3]

Disposal Data Summary

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/pdf/Safeguarding_Research_A_Step_by_Step_Guide_to_the_Proper_Disposal_of_PDE_9_Inhibitors.pdf
https://www.benchchem.com/product/b15585714?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_CA_Inhibitor_1.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_CA_Inhibitor_1.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_CA_Inhibitor_1.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_CA_Inhibitor_1.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_CA_Inhibitor_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter Guideline Citation

Waste Classification Hazardous Chemical Waste [4]
Collection by licensed waste

Disposal Method disposal service via [9]
institution's EHS department.

] Chemically compatible, leak-

Container Type ] ] [2][6]
proof, with a secure lid.
"Hazardous Waste," full

Labeling Requirements chemical name, concentration,  [2][8]
accumulation start date.
Designated, well-ventilated

Storage Location satellite accumulation area [2][6]

with secondary containment.

Contaminated Sharps

Dispose of in a puncture-

resistant sharps container.

[°]

Empty Containers

Triple-rinse; collect rinsate as
hazardous waste. Deface label

before disposal.

[3]4]

Prohibited Disposal

Do not dispose of down the

drain or in regular trash.

[3][6]

Experimental Protocols

Detailed experimental protocols for the chemical inactivation of Nav1.8-IN-15 are not publicly

available. Any chemical treatment prior to disposal should be based on validated procedures

from chemical literature or your institution's EHS department.

Disposal Workflow
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Preparation
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Don Appropriate PPE

(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood
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Leak-Proof Container
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Disposal|& Pickup
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with Secondary Containment

Container Full?
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End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Nav1.8-IN-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

